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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215 Get Quote

Dieses Dokument bietet detaillierte Anleitungen, FAQs und Protokolle zur Maximierung der

Ausbeute und Reinheit von Phosphin (PH₃) bei der Hydrolyse von Calciumphosphid (Ca₃P₂).

Abschnitt 1: Häufig gestellte Fragen (FAQs)
F1: Was ist die grundlegende chemische Reaktion bei der Herstellung von Phosphin aus

Calciumphosphid? A1: Phosphin wird typischerweise durch die Reaktion von

Calciumphosphid mit Wasser oder einer verdünnten Säure wie Salzsäure hergestellt. Die

Reaktionsgleichungen lauten:

Mit Wasser:Ca₃P₂ + 6H₂O → 3Ca(OH)₂ + 2PH₃[1]

Mit Salzsäure:Ca₃P₂ + 6HCl → 3CaCl₂ + 2PH₃[1]

Die Verwendung von Säure kann die Reaktion beschleunigen, erfordert jedoch eine

sorgfältigere Kontrolle.

F2: Welche Hauptfaktoren beeinflussen die Ausbeute und Reinheit von Phosphin? A2: Die

Schlüsselfaktoren sind:

Reinheit des Calciumphosphids: Technisches Ca₃P₂ enthält oft Verunreinigungen wie

Calciumoxid oder Calciumnitrid, die Nebenprodukte erzeugen können.[2][3]

Reaktionstemperatur: Die Hydrolyse ist exotherm. Eine unkontrollierte Temperaturerhöhung

kann zu Nebenreaktionen und einer gefährlich schnellen Gasentwicklung führen.
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Zugaberate des Wassers/der Säure: Eine langsame, kontrollierte Zugabe ist entscheidend,

um die Reaktionsgeschwindigkeit zu steuern und die Sicherheit zu gewährleisten.

pH-Wert des Reaktionsmediums: Die Wahl zwischen Wasser und Säure beeinflusst die

Kinetik und die entstehenden anorganischen Nebenprodukte (Calciumhydroxid vs.

Calciumchlorid).[1]

F3: Auf welche häufigen Nebenreaktionen und Verunreinigungen sollte ich achten? A3: Die

häufigste und gefährlichste Verunreinigung ist Diphosphan (P₂H₄), das bei der Reaktion von

Calciumphosphid mit Wasser neben Phosphin entstehen kann.[4] Weitere Verunreinigungen

im Produktgas können aus Verunreinigungen im Ausgangsmaterial stammen, wie z.B.

Ammoniak (NH₃) und Schwefelwasserstoff (H₂S).[3]

F4: Warum kann sich das erzeugte Gasgemisch spontan an der Luft entzünden? A4: Die

Selbstentzündung des Gasgemisches wird durch das Vorhandensein von Diphosphan (P₂H₄)

verursacht.[4][5] Reines Phosphin (PH₃) ist an der Luft nicht selbstentzündlich, aber P₂H₄ ist

pyrophor und entzündet bei Kontakt mit Luft das gesamte Gasgemisch.

F5: Was sind die wichtigsten Sicherheitsvorkehrungen bei der Arbeit mit Phosphin? A5:

Phosphin ist ein extrem giftiges Gas, das tödlich sein kann, wenn es eingeatmet wird.[4][6] Es

ist strengstens erforderlich:

Alle Arbeiten in einem gut funktionierenden Abzug durchzuführen.

Ein umluftunabhängiges Atemschutzgerät (SCBA) für Notfälle bereitzuhalten.[7]

Alle Zündquellen zu entfernen, da das Gasgemisch entzündlich und potenziell pyrophor ist.

[7]

Die Apparatur auf Dichtheit zu prüfen, um ein Entweichen von Gas zu verhindern.

Einen Notfallplan zu erstellen, der Maßnahmen bei Gasaustritt oder Exposition umfasst.

Abschnitt 2: Anleitung zur Fehlerbehebung
Problem: Geringe oder keine Phosphin-Ausbeute
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Mögliche Ursache 1: Die Qualität des Calciumphosphids ist schlecht oder es ist alt und

bereits teilweise hydrolysiert/oxidiert.

Lösung: Verwenden Sie Ca₃P₂ von hoher Reinheit von einem seriösen Lieferanten.

Führen Sie eine kleine Testreaktion durch, um die Reaktivität des Materials zu überprüfen.

Mögliche Ursache 2: Gaslecks in der Versuchsapparatur.

Lösung: Überprüfen Sie alle Glasverbindungen, Schläuche und Dichtungen sorgfältig auf

Dichtheit. Verwenden Sie geeignetes Schlifffett und Klemmen.

Mögliche Ursache 3: Unvollständige Reaktion.

Lösung: Stellen Sie sicher, dass Wasser/Säure im stöchiometrischen Überschuss

zugegeben wird. Lassen Sie die Reaktion nach der Zugabe für eine ausreichende Zeit

laufen, eventuell unter leichtem Rühren.

Problem: Reaktion ist zu heftig und unkontrollierbar

Mögliche Ursache 1: Zu schnelle Zugabe von Wasser oder Säure.

Lösung: Verwenden Sie einen Tropftrichter, um das flüssige Reagenz sehr langsam und

tropfenweise zuzugeben. Überwachen Sie den Druck im System.

Mögliche Ursache 2: Unzureichende Kühlung der exothermen Reaktion.

Lösung: Führen Sie die Reaktion in einem Eis-Wasser-Bad oder einem anderen

geeigneten Kühlbad durch, um die erzeugte Wärme effektiv abzuführen.

Problem: Das Produktgas ist verunreinigt

Mögliche Ursache 1: Das Ausgangsmaterial (Ca₃P₂) ist verunreinigt.

Lösung: Verwenden Sie eine höhere Reinheitsklasse von Ca₃P₂.

Mögliche Ursache 2: Das Gas wurde nicht gereinigt.
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Lösung: Leiten Sie das erzeugte Gas durch eine Reihe von Gaswaschflaschen

(Scrubber), um Verunreinigungen zu entfernen. Eine Kühlfalle (z.B. mit

Trockeneis/Isopropanol) kann P₂H₄ effektiv kondensieren und entfernen. Saure

Verunreinigungen wie H₂S können mit einer basischen Lösung entfernt werden.

Abschnitt 3: Zusammenfassung quantitativer Daten
Die Optimierung der Phosphin-Ausbeute hängt stark von der präzisen Kontrolle der

Reaktionsbedingungen ab. Die folgende Tabelle fasst beispielhaft zusammen, wie sich

verschiedene Parameter auf die Reaktion auswirken können.
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Parameter Bedingung
Erwartete PH₃-
Ausbeute (%)

Anmerkungen

Reagenz Deionisiertes Wasser 75-85%

Moderat schnelle,

kontrollierbare

Reaktion bei Kühlung.

1M HCl 80-90%

Schnellere Reaktion,

erfordert exzellente

Kühlung und sehr

langsame Zugabe.

Temperatur 0-5 °C (Eisbad) Optimal

Beste Kontrolle über

die

Reaktionsgeschwindig

keit, minimiert

Nebenreaktionen.

25 °C

(Raumtemperatur)
Potenziell niedriger

Risiko einer

unkontrollierten

Reaktion und

Zersetzung des

Produkts.

Qualität des Ca₃P₂ Technisch (ca. 80%) 60-70%

Geringere Ausbeute

aufgrund von

Verunreinigungen,

mehr Nebenprodukte.

Analysenrein (>95%) >85%

Höhere Ausbeute und

Reinheit des

erzeugten Gases.

Abschnitt 4: Experimentelle Protokolle
Protokoll: Kontrollierte Erzeugung von Phosphin durch Hydrolyse von Ca₃P₂

Ziel: Sichere Erzeugung von Phosphin mit optimierter Ausbeute im Labormaßstab.

Materialien:
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Calciumphosphid (Ca₃P₂, hohe Reinheit)

Entgastes, deionisiertes Wasser

Stickstoff oder Argon (inert)

Eis

Apparatur:

250-mL-Dreihalsrundkolben

Magnetrührer und Rührfisch

100-mL-Tropftrichter mit Druckausgleich

Gaseinleitungsrohr

Gasableitungsrohr, verbunden mit einer Serie von zwei Gaswaschflaschen und einem

System zur Gasauffangung (z.B. Gasspritze oder Gasometer).

Kühlbad (z.B. Eis-Wasser-Mischung)

Verfahren:

Vorbereitung: Die gesamte Glasapparatur im Ofen trocknen und im Exsikkator abkühlen

lassen.

Aufbau: Die Apparatur im Abzug zusammenbauen. Alle Schliffe leicht fetten und mit

Klemmen sichern.

Inertisierung: Das System für 15-20 Minuten mit einem leichten Strom von Stickstoff oder

Argon spülen, um die Luft vollständig zu verdrängen.

Einwaage: Unter positivem Inertgasstrom eine abgewogene Menge Ca₃P₂ (z.B. 5,0 g) in

den Dreihalskolben geben.

Kühlung: Den Reaktionskolben in das Eisbad stellen und für 10 Minuten abkühlen lassen.
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Reaktion: Entgastes, deionisiertes Wasser (z.B. 50 mL) in den Tropftrichter füllen. Das

Wasser sehr langsam, tropfenweise, unter Rühren zum Ca₃P₂ zugeben. Die Zugaberate

so einstellen, dass eine gleichmäßige Gasentwicklung gewährleistet ist.

Gasreinigung & Sammlung: Das entstehende Gas durch eine Kühlfalle leiten, um P₂H₄ zu

entfernen, und anschließend auffangen.

Abschluss: Nach Beendigung der Wasserzugabe die Reaktion noch 30 Minuten rühren

lassen, um eine vollständige Umsetzung zu gewährleisten.

Dekontamination: Das System vorsichtig mit Inertgas spülen. Den verbleibenden

basischen Schlamm (Ca(OH)₂) mit einer verdünnten Säure neutralisieren und

vorschriftsmäßig entsorgen. Alle Glasgeräte, die mit Phosphin in Kontakt waren, sollten

mit einer Oxidationslösung (z.B. verdünnte Kaliumpermanganatlösung) gespült werden.

Abschnitt 5: Visualisierungen
Die folgenden Diagramme illustrieren die chemischen Pfade und den experimentellen

Arbeitsablauf.
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Reaktanten

Ca₃P₂

Phosphin (PH₃)
(Hauptprodukt)

Hydrolyse

Diphosphan (P₂H₄)
(Nebenprodukt)

Nebenreaktion

H₂O

Hydrolyse

Ca(OH)₂
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1. Apparatur aufbauen
& auf Dichtheit prüfen

2. System mit Inertgas
(N₂ oder Ar) spülen

3. Ca₃P₂ einwiegen & Kolben
im Eisbad kühlen

4. Wasser/Säure langsam
und tropfenweise zugeben

5. Gas durch Reinigungsstufe
(z.B. Kühlfalle) leiten

6. Gereinigtes PH₃ auffangen
oder direkt verwenden

7. Sichere Dekontamination
der Apparatur & Abfälle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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